Cas no 1015525-16-2 (1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol)

• Product Name: 1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol
• CAS No: 1015525-16-2
• MF: C₁₂H₁₃FN₂O
• MW: 220.242826223373
• MDL: MFCD09374590
• CID: 1083220
• PubChem ID: 17465270
• Update Time: 2025-07-18

1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl)methanol
• [1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-methanol
• [1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]methanol
• AGN-PC-01HXAH
• ALBB-009323
• CTK8A2269
• MolPort-006-068-668
• SBB049832
• STK505837
• T5858759
• [1-(4-fluorophenyl)-3,5-dimethyl-4-pyrazolyl]methanol
• [1-(4-fluorophenyl)-3,5-dimethylpyrazol-4-yl]methanol
• [1-(4-fluorophenyl)-3,5-dimethyl-pyrazol-4-yl]methanol
• [1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]methanol(SALTDATA
• [1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]methanol(SALTDATA: FREE)
• MFCD09374590
• LS-03054
• CS-0321555
• 1015525-16-2
• Z235449146
• 1H-pyrazole-4-methanol, 1-(4-fluorophenyl)-3,5-dimethyl-
• AKOS005171934
• 1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol

• MDL： MFCD09374590
• Inchi： 1S/C12H13FN2O/c1-8-12(7-16)9(2)15(14-8)11-5-3-10(13)4-6-11/h3-6,16H,7H2,1-2H3
• InChI Key： AMEJWZHXFGFEHG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=C(CO)C(C)=N1

Computed Properties

• Exact Mass: 220.10119120g/mol
• Monoisotopic Mass: 220.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol

Introduction to 1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol (CAS No. 1015525-16-2)

1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol, identified by its CAS number 1015525-16-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure that has garnered considerable attention due to its versatile biological activities. The presence of a 4-fluorophenyl group and 3,5-dimethyl substituents in its molecular framework contributes to its unique chemical properties and potential pharmacological applications.

The molecular formula of 1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol is C₁₂H₁₃FN₂O, reflecting its complex and multifaceted structure. The fluorine atom in the 4-fluorophenyl moiety is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, binding affinity, and overall bioactivity of a molecule. This feature makes it a valuable candidate for further exploration in drug discovery and development.

In recent years, pyrazole derivatives have been extensively studied for their potential therapeutic effects. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific arrangement of functional groups in 1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol suggests that it may interact with various biological targets, making it a promising scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications that can enhance its pharmacological profile. Researchers have been exploring various derivatives of pyrazole to optimize their efficacy and reduce potential side effects. The 4-fluorophenyl group, in particular, has been shown to improve binding affinity to certain enzymes and receptors, which is crucial for developing drugs with high selectivity and potency.

The synthesis of 1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve the desired molecular structure. These synthetic approaches not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis.

Recent studies have begun to unravel the potential applications of 1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol in medicinal chemistry. For instance, researchers have investigated its interaction with enzymes involved in inflammatory pathways, suggesting that it may have therapeutic benefits in conditions such as arthritis and autoimmune diseases. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential as an anticancer agent.

The role of fluorine-containing compounds in drug development cannot be overstated. Fluorine atoms can enhance the metabolic stability of drugs by preventing rapid degradation by enzymes like cytochrome P450. Furthermore, fluorine substitution can influence the electronic properties of a molecule, affecting its binding interactions with biological targets. These characteristics make compounds like 1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol particularly attractive for designing next-generation pharmaceuticals.

In conclusion,1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-ylmethanol (CAS No. 1015525-16-2) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable compound for further research and development. As our understanding of drug design principles continues to evolve,1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-y...